Cas no 1705067-89-5 (2,2-dimethyl-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]propan-1-one)

• Product Name: 2,2-dimethyl-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]propan-1-one
• CAS No: 1705067-89-5
• MF: C₁₄H₂₁NOS₂
• MW: 283.452641248703
• CID: 5366826
• Update Time: 2025-06-13

2,2-dimethyl-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(7-thiophen-2-yl-1,4-thiazepan-4-yl)propan-1-one
• 2,2-dimethyl-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]propan-1-one

• Inchi： 1S/C14H21NOS2/c1-14(2,3)13(16)15-7-6-12(18-10-8-15)11-5-4-9-17-11/h4-5,9,12H,6-8,10H2,1-3H3
• InChI Key： NFSXVXKIQHDSLB-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2SC=CC=2)SCC1)(=O)C(C)(C)C

Additional information on 2,2-dimethyl-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]propan-1-one

Comprehensive Overview of 2,2-dimethyl-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]propan-1-one (CAS No. 1705067-89-5)

The compound 2,2-dimethyl-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]propan-1-one, identified by its CAS No. 1705067-89-5, is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex structure, featuring a thiophene ring and a thiazepane moiety, makes it a promising candidate for various applications, particularly in drug discovery and material science. This article delves into its properties, potential uses, and the latest advancements related to this compound.

One of the most intriguing aspects of 2,2-dimethyl-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]propan-1-one is its potential role in medicinal chemistry. Researchers are exploring its interactions with biological targets, given the presence of the thiophene ring, which is known for its bioactivity. The compound's thiazepane core also contributes to its versatility, as this heterocycle is often found in molecules with therapeutic effects. Recent studies suggest that it could be a key intermediate in the synthesis of novel central nervous system (CNS) agents or anti-inflammatory drugs.

In the realm of material science, CAS No. 1705067-89-5 has shown promise due to its unique electronic properties. The thiophene component is widely used in organic electronics, such as OLEDs and conductive polymers. This has led to increased interest in the compound's potential applications in flexible electronics and sustainable energy solutions. As the demand for green chemistry grows, researchers are also investigating its role in catalysis and environmentally friendly synthesis methods.

The synthesis of 2,2-dimethyl-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]propan-1-one involves sophisticated organic synthesis techniques, including multi-step reactions and catalytic processes. Its CAS No. 1705067-89-5 serves as a critical identifier for researchers and manufacturers, ensuring precise communication in academic and industrial settings. The compound's stability and solubility profile make it suitable for further derivatization, opening doors to customized chemical modifications.

From an SEO perspective, this compound aligns with trending search queries such as "thiophene derivatives in drug discovery" and "thiazepane-based compounds." These keywords reflect the growing curiosity about heterocyclic chemistry and its applications. Additionally, questions like "What are the uses of CAS 1705067-89-5?" or "How is 2,2-dimethyl-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]propan-1-one synthesized?" are frequently encountered in academic and industrial forums, highlighting the need for detailed, accessible information.

In conclusion, 2,2-dimethyl-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]propan-1-one (CAS No. 1705067-89-5) represents a fascinating area of research with broad implications for pharmaceuticals, materials science, and sustainable chemistry. Its unique structure and versatile properties make it a compound worth watching as new discoveries emerge. For researchers and industry professionals, staying updated on its developments could unlock innovative solutions to some of today's most pressing challenges.